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Compound of Interest

Compound Name: Chlorpyrifos-d10

Cat. No.: B1368667

In-Depth Technical Guide: Chlorpyrifos-d10

This technical guide provides essential information regarding Chlorpyrifos-d10, a deuterated
analog of the organophosphate insecticide Chlorpyrifos. It is intended for researchers,
scientists, and professionals in drug development and analytical chemistry who utilize
isotopically labeled compounds for quantitative analysis.

Core Compound Identification

Chlorpyrifos-d10 serves as an ideal internal standard for the quantification of Chlorpyrifos in
various matrices using mass spectrometry-based methods, such as Gas Chromatography-
Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its
physical and chemical properties are nearly identical to the parent compound, but its increased
mass allows for clear differentiation in a mass spectrometer.

Physicochemical Data

The key identifiers and properties of Chlorpyrifos-d10 are summarized in the table below for
easy reference.
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Identifier Value References
CAS Number 285138-81-0 [11[2][3][41[5]16]
Molecular Weight 360.65 g/mol [21[3][4]1[5][6]
Molecular Formula CoHD10CIsNO3PS [2][3]

0O,0-Di(ethyl-d5) 0-(3,5,6-
trichloropyridin-2-yl

Synonyms ) by Y ) [4]
thiophosphate, Chlorpyrifos-

(diethyl-d10)

>99% deuterated forms (da-

Isotopic Enrichment [1]
dio)

Experimental Protocols and Applications

Chlorpyrifos-d10 is primarily used as an internal standard in quantitative analytical methods.
The following protocol outlines a typical workflow for its use in sample analysis by LC-MS or
GC-MS.

General Protocol for Quantification of Chlorpyrifos
using Chlorpyrifos-d10 Internal Standard

e Preparation of Standard Solutions:

o Prepare a stock solution of Chlorpyrifos-d10 in a suitable organic solvent (e.g., methanol,
chloroform) at a known concentration (e.g., 1 mg/mL).

o Prepare a series of calibration standards by spiking known amounts of a certified
Chlorpyrifos standard into a blank matrix (e.g., pesticide-free food extract, water).

o Add a fixed amount of the Chlorpyrifos-d10 internal standard stock solution to each
calibration standard and to the unknown samples.

e Sample Preparation:
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o Extract the analyte (Chlorpyrifos) from the sample matrix using an appropriate method
(e.g., QUEChERS, solid-phase extraction, liquid-liquid extraction).

o Prior to the final volume adjustment or injection, spike the extracted sample with the same
fixed amount of Chlorpyrifos-d10 internal standard as used in the calibration standards.

e Instrumental Analysis:
o Inject the prepared calibration standards and samples into the GC-MS or LC-MS system.

o Develop a method that allows for the chromatographic separation of Chlorpyrifos from
matrix interferences.

o Set the mass spectrometer to monitor for specific precursor and product ions for both
Chlorpyrifos and the Chlorpyrifos-d10 internal standard.

o Data Analysis:

o For each calibration standard, calculate the ratio of the peak area of the Chlorpyrifos to the
peak area of the Chlorpyrifos-d10.

o Construct a calibration curve by plotting this ratio against the known concentration of
Chlorpyrifos in each standard.

o Calculate the same peak area ratio for the unknown samples.

o Determine the concentration of Chlorpyrifos in the samples by interpolating their peak area
ratios on the calibration curve. The use of the internal standard corrects for variations in
extraction efficiency and instrument response.

Workflow Visualization

The logical flow for using an internal standard like Chlorpyrifos-d10 in a quantitative analytical
workflow is depicted below. This process ensures accuracy by correcting for sample loss during
preparation and instrumental variability.
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. scht.com [scbt.com]
e 3. CHLORPYRIFOS D10 | 285138-81-0 [chemicalbook.com]

e 4. Chlorpyrifos-(diethyl-d10) PESTANAL®, analytical standard | 285138-81-0
[sigmaaldrich.com]

e 5. cdnisotopes.com [cdnisotopes.com]

e 6. Buy Chlorpyrifos-(diethyl-d 10 ) 99 atom D, 97 (CP) Isotope - Quality Reliable Supply
[sigmaaldrich.com]

 To cite this document: BenchChem. [Chlorpyrifos-d10 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1368667#chlorpyrifos-d10-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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